Cas no 2228459-52-5 (1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol
• CAS No: 2228459-52-5
• MF: C₁₁H₁₁F₃O₄
• MW: 264.197854280472
• CID: 6214070
• PubChem ID: 165638326
• Update Time: 2025-10-23

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol
• 2228459-52-5
• EN300-1989944

• Inchi： 1S/C11H11F3O4/c1-16-7-4-9-8(17-5-18-9)2-6(7)3-10(15)11(12,13)14/h2,4,10,15H,3,5H2,1H3
• InChI Key： XYKLIJIGEFKMMS-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C2C(=CC=1OC)OCO2)O)(F)F

Computed Properties

• Exact Mass: 264.06094331g/mol
• Monoisotopic Mass: 264.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.9Ų

Additional information on 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2228459-52-5)

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2228459-52-5) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of trifluoromethylated alcohols, which are known for their unique physicochemical properties and broad applicability. The presence of the methoxy-dioxaindan moiety further enhances its potential as a building block in drug discovery and material science.

The molecular structure of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol features a trifluoromethyl group (-CF₃), which is highly sought after in modern medicinal chemistry due to its ability to improve metabolic stability and bioavailability. The 6-methoxy-1,3-dioxaindan fragment contributes to the compound's aromatic character, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and crop protection agents.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol has surged, driven by advancements in green chemistry and sustainable synthesis methods. This compound aligns with the growing trend of eco-friendly fluorination techniques, which minimize environmental impact while maintaining high efficiency. Its unique structure also makes it a candidate for studying hydrogen bonding interactions and molecular recognition in supramolecular chemistry.

From a commercial perspective, 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol is primarily utilized as a high-value intermediate in the production of specialty chemicals. Its synthesis typically involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions, which are optimized for yield and purity. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its marketability.

One of the most intriguing aspects of 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol is its potential role in addressing current challenges in drug resistance and pest control. The trifluoromethyl group is known to enhance the biological activity of molecules, making this compound a promising candidate for next-generation therapeutics and agrochemicals. Researchers are actively exploring its derivatives for antifungal, antibacterial, and anti-inflammatory properties.

The global market for fluorinated fine chemicals is expected to grow significantly, with 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol positioned as a key player in this expansion. Its applications span across pharmaceuticals, agriculture, and advanced materials, catering to diverse industrial needs. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the rising demand from academic and industrial laboratories.

In conclusion, 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2228459-52-5) represents a cutting-edge fluorinated compound with immense potential across multiple sectors. Its unique structural features, combined with the growing emphasis on sustainable chemistry and innovative drug design, make it a compound of significant interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals and life sciences.